Cas no 352438-80-3 (Isoproturon-d3)

Isoproturon-d3 structure
Isoproturon-d3 structure
Product Name:Isoproturon-d3
CAS No:352438-80-3
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
CID:302988
PubChem ID:45039612

Isoproturon-d3 Properties

Names and Identifiers

    • Urea,N-methyl-N-(methyl-d3)-N'-[4-(1-methylethyl)phenyl]- (9CI)
    • Isoproturon-d3
    • Isoproturon-d3 (N-methyl-d3)
    • Alon-d3
    • Arelon R-d3
    • Graminon-d3
    • Harpun-d3
    • Izoturon-d3
    • Protugan-d3
    • Tolkan-d3
    • 352438-80-3
    • 1-methyl-3-(4-propan-2-ylphenyl)-1-(trideuteriomethyl)urea
    • AKOS030241971
    • N-Methyl-N-(~2~H_3_)methyl-N'-[4-(propan-2-yl)phenyl]urea
    • N,N-(Dimethyl-d3)-N'-[4-(1-methylethyl)phenyl]urea
    • CS-0626037
    • 3-(?H?)methyl-3-methyl-1-[4-(propan-2-yl)phenyl]urea
    • F91069
    • DTXSID80662044
    • HY-B1859S1
    • N,N-(Dimethyl-d3)-N'-(4-isopropylphenyl)urea
    • InChIKey: PUIYMUZLKQOUOZ-HPRDVNIFSA-N
    • Inchi: InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)/i3D3
    • SMILES: CC(C1C=CC(NC(N(C([2H])([2H])[2H])C)=O)=CC=1)C

Computed Properties

  • Exact Mass: 209.16100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 209.160743440g/mol
  • Heavy Atom Count: 15
  • Complexity: 206
  • Isotope Atom Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • LogP: 2.97650
  • PSA: 32.34000
  • Melting Point: 1580C

Isoproturon-d3 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AF57123-10mg
ISOPROTURON-D3
352438-80-3
10mg
$1753.00 2024-04-20
TRC
I874502-1mg
Isoproturon-d3
352438-80-3
1mg
$ 222.00 2023-09-07

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